5-Chloro-3-(4-methylphenyl)benzoic acid

• IUPAC Name: 3-chloro-5-(4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-2-4-10(5-3-9)11-6-12(14(16)17)8-13(15)7-11/h2-8H,1H3,(H,16,17)
• InChI Key: HXAXNHNLKFGAJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID20688627
• Molecular Weight: 246.69 g/mol
• CAS No.: 1261990-60-6

Description

5-Chloro-3-(4-methylphenyl)benzoic acid (molecular formula: C₁₄H₁₁ClO₂, molecular weight: 246.69 g/mol) is a substituted benzoic acid derivative featuring a chlorine atom at the 5th position of the benzene ring and a 4-methylphenyl group at the 3rd position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-(4-methylphenyl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction. This reaction typically uses a palladium catalyst to couple a boronic acid derivative with an aryl halide. The reaction conditions often include a base such as potassium carbonate and a solvent like toluene or ethanol, under an inert atmosphere .

Industrial Production Methods

In an industrial setting, the production of 5-Chloro-3-(4-methylphenyl)benzoic acid may involve large-scale Suzuki–Miyaura coupling reactions. The process is optimized for high yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-(4-methylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols .

Scientific Research Applications

5-Chloro-3-(4-methylphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(4-methylphenyl)benzoic acid involves its interaction with specific molecular targets. In biological systems, it may act as an inhibitor or activator of certain enzymes, affecting metabolic pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 5-Chloro-3-(4-methylphenyl)benzoic acid with structurally analogous benzoic acid derivatives, focusing on substituent effects, molecular properties, and hazards.

Table 1: Structural and Functional Comparison of Benzoic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Hazards
5-Chloro-3-(4-methylphenyl)benzoic acid	C₁₄H₁₁ClO₂	246.69	Cl (C5), 4-methylphenyl (C3)	Moderate polarity; no hazard data
5-Chloro-3-(3,5-dichlorophenyl)benzoic acid	C₁₃H₈Cl₃O₂	298.56	Cl (C5), 3,5-dichlorophenyl (C3)	Higher lipophilicity; harmful via inhalation, skin contact, and ingestion
5-Chloro-3-ethyl-2-hydroxybenzoic acid	C₉H₉ClO₃	200.62	Cl (C5), ethyl (C3), OH (C2)	Increased polarity due to hydroxyl group; no hazard data
5-Chloro-3-(3-methoxycarbonylphenyl)benzoic acid	C₁₅H₁₁ClO₄	290.70	Cl (C5), 3-methoxycarbonylphenyl (C3)	Electron-withdrawing substituent; ≥97% purity

Key Comparative Insights:

Substituent Effects on Acidity and Reactivity: The methyl group in 5-Chloro-3-(4-methylphenyl)benzoic acid is electron-donating, which may slightly reduce the acidity of the carboxylic acid group compared to derivatives with electron-withdrawing substituents (e.g., 3-methoxycarbonylphenyl in the C₁₅H₁₁ClO₄ compound) .

Lipophilicity and Solubility :

• The dichlorophenyl derivative exhibits higher molecular weight (298.56 g/mol) and lipophilicity due to additional chlorine atoms, likely reducing aqueous solubility compared to the methylphenyl analog .
• The hydroxyl group in 5-Chloro-3-ethyl-2-hydroxybenzoic acid increases polarity, improving solubility in polar solvents relative to the target compound .

Purity and Synthetic Feasibility: 5-Chloro-3-(3-methoxycarbonylphenyl)benzoic acid is reported with ≥97% purity, suggesting robust synthetic protocols for this derivative . No purity data are provided for the target compound.